2-Chloro-N-[(3-methylimidazo[4,5-b]pyridin-2-yl)methyl]propanamide

• IUPAC Name: 2-chloro-N-[(3-methylimidazo[4,5-b]pyridin-2-yl)methyl]propanamide
• InChI: InChI=1S/C11H13ClN4O/c1-7(12)11(17)14-6-9-15-8-4-3-5-13-10(8)16(9)2/h3-5,7H,6H2,1-2H3,(H,14,17)
• InChI Key: LBEFNTGFPUCYNE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=NC2=C(N1C)N=CC=C2)Cl
• Molecular Formula: C11H13ClN4O
• Molecular Weight: 252.70 g/mol

Description

“2-Chloro-N-[(3-methylimidazo[4,5-b]pyridin-2-yl)methyl]propanamide” is a chemical compound that belongs to the class of imidazo[1,2-a]pyridines. Imidazo[1,2-a]pyridines have attracted significant interest among the medicinal chemistry community because of their promising and diverse bioactivity.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature. These compounds were also synthesized by using solid support catalysts. A facile solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines in good to excellent yields by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation has been developed.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of imidazo[1,2-a]pyridines include condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.